(2,5-Dimethylfuran-3-yl)(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone

• IUPAC Name: (2,5-dimethylfuran-3-yl)-(3-pyridazin-3-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C16H19N3O3/c1-11-9-14(12(2)21-11)16(20)19-8-4-5-13(10-19)22-15-6-3-7-17-18-15/h3,6-7,9,13H,4-5,8,10H2,1-2H3
• InChI Key: FVYAVKHUZSSBHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCCC(C2)OC3=NN=CC=C3
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

(2,5-Dimethylfuran-3-yl)(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone, also known as DMF-Pyridazine, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Novel Syntheses of Heterocyclic Compounds

Studies have demonstrated novel syntheses of various heterocyclic compounds, including pyridazine derivatives, which are of interest due to their potential biological activities and applications in medicinal chemistry. For example, Gaby et al. (2003) described the synthesis of thieno[2,3-c]pyridazines and phthalazine derivatives through condensation and cycloalkylation reactions, highlighting methods that could be relevant for synthesizing compounds with similar structural motifs to "(2,5-Dimethylfuran-3-yl)(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone" (Gaby et al., 2003).

Complex Synthesis and Structure Analysis

Research by Mondal et al. (2010) on dioxidovanadium(V) complexes with hydrazone ligands presented structural characterizations and potential catalytic activities, demonstrating the complex chemistry involved in synthesizing and studying such compounds (Mondal, Drew, & Ghosh, 2010). This study underscores the intricate processes in synthesizing and analyzing compounds that might share functional groups or synthetic routes with the query compound.

Antimicrobial and Antimycobacterial Activities

Research on nicotinic acid hydrazide derivatives by Sidhaye et al. (2011) explored the antimicrobial and antimycobacterial activities of synthesized compounds, providing a template for investigating the biological activities of related compounds, including potential studies on "this compound" (Sidhaye et al., 2011).

Antioxidant Potency and Molecular Interactions

Dineshkumar and Parthiban (2022) investigated the synthesis, NMR study, and antioxidant potency of a piperidin-4-one derivative, emphasizing the significance of NMR spectroscopy in understanding the structural and electronic properties of novel compounds (Dineshkumar & Parthiban, 2022). Such studies are crucial for elucidating the functionalities and potential applications of new chemical entities.